Cas no 5338-89-6 (Benzonitrile, 3-[1-(acetyloxy)ethyl]-)

• Product Name: Benzonitrile, 3-[1-(acetyloxy)ethyl]-
• CAS No: 5338-89-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 386808
• PubChem ID: 220534
• Update Time: 2025-04-19

Benzonitrile, 3-[1-(acetyloxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[1-(acetyloxy)ethyl]-
• 1-(3-cyanophenyl)ethyl acetate
• AC1L58XX
• AC1Q4RGU
• AG-J-13584
• AR-1B1451
• CTK1H5028
• KST-1B5954
• NSC3436
• NSC-3436
• 5338-89-6
• DTXSID00277659

• Inchi： 1S/C11H11NO2/c1-8(14-9(2)13)11-5-3-4-10(6-11)7-12/h3-6,8H,1-2H3
• InChI Key： IERXFXLYNOKPDI-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls